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Compound of Interest

Compound Name: GOoDIC

Cat. No.: B6299700

For research use only. Not for use in diagnostic procedures.

Introduction

GDC-0941, also known as Pictilisib, is a potent and selective inhibitor of Class |
phosphoinositide 3-kinases (PI3Ks), with activity against p110a, p110f3, p110d, and p110y
isoforms. It is an orally bioavailable compound that has been extensively evaluated in
preclinical animal models for its anti-tumor activity. These application notes provide a
comprehensive overview of the use of GDC-0941 in animal models, including its mechanism of
action, recommended protocols for in vivo studies, and expected outcomes.

Mechanism of Action

GDC-0941 targets the PI3K family of lipid kinases, which are critical components of the
PI3K/AKT/mTOR signaling pathway. This pathway is frequently dysregulated in human cancers
and plays a crucial role in cell growth, proliferation, survival, and metabolism. By inhibiting
PI3K, GDC-0941 effectively blocks the downstream signaling cascade, leading to the inhibition
of tumor cell growth and the induction of apoptosis.

PIBK/AKT/mTOR Signaling Pathway Inhibition by GDC-
0941
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[https://www.benchchem.com/product/b6299700#how-to-use-godic-in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b6299700#how-to-use-godic-in-animal-models
https://www.benchchem.com/product/b6299700#how-to-use-godic-in-animal-models
https://www.benchchem.com/product/b6299700#how-to-use-godic-in-animal-models
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6299700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6299700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

